Cas no 249608-77-3 (tert-Butyl 2-Bromo-1H-indole-1-carboxylate)

Tert-Butyl 2-Bromo-1H-indole-1-carboxylate is a brominated indole derivative protected by a tert-butoxycarbonyl (Boc) group at the nitrogen position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of functionalized indoles for pharmaceutical and agrochemical applications. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, while the bromine substituent at the 2-position enables further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. Its well-defined reactivity profile makes it valuable for constructing complex heterocyclic frameworks. The compound is typically handled under inert conditions to preserve its integrity.

tert-Butyl 2-Bromo-1H-indole-1-carboxylate structure

249608-77-3 structure

Product Name:tert-Butyl 2-Bromo-1H-indole-1-carboxylate

CAS No:249608-77-3

MF:C₁₃H₁₄BrNO₂

MW:296.159762859344

CID:3920255

PubChem ID:12179158

Update Time:2025-06-09

tert-Butyl 2-Bromo-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1H-Indole-1-carboxylic acid, 2-bromo-, 1,1-dimethylethyl ester
- tert-butyl 2-bromo-1H-indole-1-carboxylate
- AKOS026729165
- TERT-BUTYL 2-BROMOINDOLE-1-CARBOXYLATE
- SCHEMBL5599682
- EN300-155140
- F53562
- DB-432960
- tert-butyl2-bromo-1H-indole-1-carboxylate
- 249608-77-3
- CS-0255546
- ZJA60877
- 849-087-4
- tert-Butyl 2-Bromo-1H-indole-1-carboxylate
- Inchi： 1S/C13H14BrNO2/c1-13(2,3)17-12(16)15-10-7-5-4-6-9(10)8-11(15)14/h4-8H,1-3H3
- InChI Key： YUMOIDXWAKVCJY-UHFFFAOYSA-N
- SMILES： BrC1=CC2C=CC=CC=2N1C(=O)OC(C)(C)C

Computed Properties

Exact Mass: 295.02079g/mol
Monoisotopic Mass: 295.02079g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 300
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 31.2Å²

tert-Butyl 2-Bromo-1H-indole-1-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

tert-Butyl 2-Bromo-1H-indole-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B589493-25mg	tert-Butyl 2-Bromo-1H-indole-1-carboxylate	249608-77-3		25mg	$ 50.00	2022-06-07
TRC	B589493-50mg	tert-Butyl 2-Bromo-1H-indole-1-carboxylate	249608-77-3		50mg	$ 70.00	2022-06-07
TRC	B589493-250mg	tert-Butyl 2-Bromo-1H-indole-1-carboxylate	249608-77-3		250mg	$ 295.00	2022-06-07
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FD00721-10g	tert-butyl 2-bromo-1H-indole-1-carboxylate	249608-77-3	95%	10g	$1850	2023-09-07
Enamine	EN300-155140-0.05g	tert-butyl 2-bromo-1H-indole-1-carboxylate	249608-77-3	95%	0.05g	$94.0	2023-06-05
Enamine	EN300-155140-0.1g	tert-butyl 2-bromo-1H-indole-1-carboxylate	249608-77-3	95%	0.1g	$140.0	2023-06-05
Enamine	EN300-155140-0.25g	tert-butyl 2-bromo-1H-indole-1-carboxylate	249608-77-3	95%	0.25g	$200.0	2023-06-05
Enamine	EN300-155140-0.5g	tert-butyl 2-bromo-1H-indole-1-carboxylate	249608-77-3	95%	0.5g	$374.0	2023-06-05
Enamine	EN300-155140-1.0g	tert-butyl 2-bromo-1H-indole-1-carboxylate	249608-77-3	95%	1g	$499.0	2023-06-05
Enamine	EN300-155140-2.5g	tert-butyl 2-bromo-1H-indole-1-carboxylate	249608-77-3	95%	2.5g	$978.0	2023-06-05